Cas no 1314898-23-1 (3-Chloro-2-methylphenethyl alcohol)

• Product Name: 3-Chloro-2-methylphenethyl alcohol
• CAS No: 1314898-23-1
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD11111029
• CID: 5217237
• PubChem ID: 55264784
• Update Time: 2026-03-06

3-Chloro-2-methylphenethyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methylphenethyl alcohol
• 2-(3-chloro-2-methylphenyl)ethan-1-ol
• starbld0047561
• 2-(3-chloro-2-methylphenyl)ethanol
• 3-?Chloro-?2-?methyl-benzeneethanol

• MDL： MFCD11111029
• Inchi： 1S/C9H11ClO/c1-7-8(5-6-11)3-2-4-9(7)10/h2-4,11H,5-6H2,1H3
• InChI Key： SQWKENKWIDKGRS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)CCO

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-Chloro-2-methylphenethyl alcohol

3-Chloro-2-methylphenethyl Alcohol: A Comprehensive Overview

3-Chloro-2-methylphenethyl alcohol, also known by its CAS number 1314898-23-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is a derivative of phenethyl alcohol, with a chlorine substituent at the third position and a methyl group at the second position on the aromatic ring. Its unique structure endows it with distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-chloro-2-methylphenethyl alcohol typically involves multi-step organic reactions, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly improving the yield and purity of the compound. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for high-quality chemical intermediates.

In terms of physical properties, 3-chloro-2-methylphenethyl alcohol exhibits a melting point of approximately 50°C and a boiling point around 180°C under standard conditions. Its solubility in polar solvents such as water and ethanol is moderate, while it is poorly soluble in non-polar solvents like hexane. These characteristics make it suitable for use in both aqueous and organic reaction systems, depending on the specific application.

The chemical reactivity of 3-chloro-2-methylphenethyl alcohol is primarily influenced by its functional groups. The hydroxyl group (-OH) at the terminal position renders it susceptible to oxidation, leading to the formation of ketones or carboxylic acids under appropriate conditions. Additionally, the chlorine substituent introduces electron-withdrawing effects, which can modulate the reactivity of neighboring groups in substitution or elimination reactions. Recent studies have demonstrated that this compound can serve as an effective precursor for synthesizing bioactive molecules, such as pharmaceutical agents and agrochemicals.

In the pharmaceutical industry, 3-chloro-2-methylphenethyl alcohol has shown promise as an intermediate in drug discovery programs targeting various therapeutic areas. For example, researchers have utilized this compound to develop potential anti-inflammatory agents by incorporating it into heterocyclic frameworks. The methyl group at the second position provides steric bulk, which can influence drug-target interactions and improve pharmacokinetic profiles.

Beyond pharmaceutical applications, 3-chloro-2-methylphenethyl alcohol has found utility in agrochemicals and industrial chemicals. Its ability to undergo nucleophilic substitution reactions makes it a valuable building block for synthesizing pesticides and herbicides with enhanced efficacy. Furthermore, recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative to traditional petrochemical-based intermediates.

The environmental impact of 3-chloro-2-methylphenethyl alcohol has also been a topic of interest among scientists. Studies indicate that this compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to simpler alcohols. Efforts are underway to develop eco-friendly disposal methods and recycling strategies to minimize its ecological footprint.

In conclusion, 3-chloro-2-methylphenethyl alcohol, with its unique structural features and diverse reactivity, continues to play a pivotal role in modern chemistry. As research progresses, we can expect even more innovative applications for this compound across various industries. Its versatility underscores the importance of ongoing research into organic compounds with tailored functionalities to address pressing challenges in science and technology.